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Compound of Interest

Compound Name: Phytic acid

Cat. No.: B124697 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Phytic acid (myo-inositol hexakisphosphate or IP6) is the primary storage form of phosphorus

in most plant seeds and grains, accounting for up to 80% of the total phosphorus content.[1] It

is considered an anti-nutritional factor in monogastric animals and humans due to its strong

chelating ability with essential minerals like iron, zinc, and calcium, which reduces their

bioavailability.[2][3] Therefore, accurate quantification of phytic acid in plant tissues is crucial

for nutritional assessment, crop improvement programs, and for professionals in the food and

drug development industries. This document provides detailed protocols for the quantification

of phytic acid using common analytical techniques: a colorimetric method, an enzymatic

assay, and High-Performance Liquid Chromatography (HPLC).

Data Presentation: Phytic Acid Content in Various
Plant Tissues
The following table summarizes typical phytic acid content in a range of plant tissues,

providing a comparative overview for researchers. Values are presented as a percentage of dry

weight.
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Plant Tissue
Phytic Acid Content (% dry
weight)

Reference

Wheat Bran 1.1 - 5.0 [4]

Rice Bran 2.6 - 8.7 [5]

Corn 0.7 - 2.2 [5]

Soybean 1.0 - 2.2 [6]

Oat Flour ~1.8 [7]

Beans (Phaseolus vulgaris) 0.6 - 2.4 [8]

Nuts (general) 0.2 - 6.7 [9]

Legumes (general) 0.5 - 5.2 [9]

Experimental Protocols
Colorimetric Method (Wade Reagent)
This method is based on the formation of a pink-colored complex between the Wade reagent

(sulfosalicylic acid and ferric chloride) and phytic acid. The intensity of the color is inversely

proportional to the phytic acid concentration.
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Sample Extraction Colorimetric Reaction Measurement

Weigh 1g of dried, ground plant tissue Add 10 mL of 0.64N HCl Shake for 16 hours at room temperature Centrifuge at 3000 rpm for 20 min Collect supernatant Take 3 mL of supernatant Add 1 mL of Wade Reagent Vortex to mix Centrifuge at 3000 rpm for 10 min Read absorbance at 500 nm Calculate phytic acid concentration using a standard curve
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Sample Extraction

Enzymatic Dephosphorylation

Colorimetric Determination

Calculation

Extract phytic acid with 0.66 M HCl

Neutralize extract with NaOH

Incubate with Phytase

Incubate with Alkaline Phosphatase

React with Molybdate Reagent

Measure Absorbance at 655 nm

Calculate inorganic phosphate released

Convert to phytic acid concentration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation HPLC Analysis Quantification

Acid Extraction (e.g., 2.4% HCl) Purification/Concentration (Anion-Exchange Column) Inject sample onto HPLC column Isocratic or Gradient Elution Detection (e.g., RI or UV) Identify and integrate peaks Quantify using external standards

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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